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Compound of Interest

Compound Name: POLYBUFFER 74

Cat. No.: B1165713

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, logistical, operational, and disposal
information for handling POLYBUFFER 74. Given that a specific Safety Data Sheet (SDS) for
POLYBUFFER 74 is not readily available, this document is based on the general chemical
nature of buffer solutions used in laboratory settings and precautionary measures for handling

liquids with potential flammability.

Product Overview and Hazard Assessment

POLYBUFFER 74 is a solution comprised of amphoteric buffering substances utilized to create
pH gradients in chromatofocusing, typically within a pH range of 4 to 7. While generally
considered a non-hazardous buffer solution, at least one unverified source indicates a
flashpoint of 35°C, suggesting the presence of a flammable component. Therefore, it is prudent
to handle POLYBUFFER 74 with the precautions required for flammable liquids until a
definitive SDS becomes available.

Assumed Hazard Classification:
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Hazard Class

Classification Rationale

Flammable Liquid

Based on an unverified flashpoint of 35°C.

Vapors may be flammable.

Eye Irritant

Assumed for all chemical solutions not intended

for physiological contact.

Skin Irritant

Prolonged or repeated contact may cause mild

skin irritation.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling POLYBUFFER 74. The

following table outlines the minimum PPE requirements.

Protection Type

Specification

Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects against splashes and

potential vapors.

Hand Protection

Standard laboratory nitrile

gloves.

Prevents direct skin contact

and mild irritation.

Body Protection

Laboratory coat.

Protects clothing and skin from

spills.

Footwear

Closed-toe shoes.

Protects feet from spills and

falling objects.

Handling and Storage Procedures

Proper handling and storage are critical to maintaining a safe laboratory environment.

Operational Plan:
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Procedure Guideline

o Inspect the container for damage or leaks upon
Receiving vl
arrival.

Store in a cool, dry, well-ventilated area away

from heat, sparks, and open flames. If the
Storage potential for flammadbility is a concern, store in a

designated flammable liquids cabinet. Keep the

container tightly sealed.

Handle in a well-ventilated area, preferably
Preparation within a chemical fume hood, especially when

transferring large volumes.

Avoid contact with eyes and skin. Avoid inhaling
Usage
any vapors.

Have an appropriate fire extinguisher (e.g.,
Emergency CO2, dry chemical) and an emergency eyewash

station and safety shower readily accessible.

Disposal Plan

Due to the potential flammability, POLYBUFFER 74 waste should be treated as hazardous
chemical waste. Do not dispose of it down the drain.

Disposal Protocol:
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Waste Type Collection Labeling Disposal Method
Dispose of through
Collectin a Label as "Hazardous your institution's

Used POLYBUFFER
74

designated, sealed,
and clearly labeled
hazardous waste

container.

Waste," "Flammable Environmental Health
Liquid," and list and Safety (EHS)
"POLYBUFFER 74" office or a licensed
as the contents. chemical waste

disposal service.[1][2]

Contaminated

Materials

Any materials (e.g.,
pipette tips, gloves)
grossly contaminated
with POLYBUFFER
74 should be placed in
the same hazardous

waste container.

As above. As above.

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the standard workflow for using POLYBUFFER 74 in a

laboratory setting, with integrated safety checkpoints.
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Workflow for Safe Handling of POLYBUFFER 74.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
POLYBUFFER 74]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1165713#personal-protective-equipment-for-
handling-polybuffer-74]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b1165713?utm_src=pdf-custom-synthesis
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.va.gov/files/2019-08/flammablesolventdisposalguidelines.pdf
https://www.benchchem.com/product/b1165713#personal-protective-equipment-for-handling-polybuffer-74
https://www.benchchem.com/product/b1165713#personal-protective-equipment-for-handling-polybuffer-74
https://www.benchchem.com/product/b1165713#personal-protective-equipment-for-handling-polybuffer-74
https://www.benchchem.com/product/b1165713#personal-protective-equipment-for-handling-polybuffer-74
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1165713?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1165713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

